N-(4-(N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)sulfamoyl)phenyl)isobutyramide

• IUPAC Name: N-[4-[(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)sulfamoyl]phenyl]-2-methylpropanamide
• InChI: InChI=1S/C24H31N3O5S/c1-6-13-27-20-12-9-18(14-21(20)32-15-24(4,5)23(27)29)26-33(30,31)19-10-7-17(8-11-19)25-22(28)16(2)3/h7-12,14,16,26H,6,13,15H2,1-5H3,(H,25,28)
• InChI Key: DEOMGNLSJIDJKE-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)NC(=O)C(C)C)OCC(C1=O)(C)C
• Molecular Formula: C24H31N3O5S
• Molecular Weight: 473.6 g/mol
• CAS No.: 921997-68-4

Description

N-(4-(N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)sulfamoyl)phenyl)isobutyramide is a useful research compound. Its molecular formula is C24H31N3O5S and its molecular weight is 473.59. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

A flexible synthesis method for dibenzo[e,g]isoindol-1-ones, which are simplified analogues of indolocarbazoles known for their biological activity, was developed. This synthesis involved tetramic acid sulfonates and showcased the utility of heterocyclic compounds in biological applications (van Loon et al., 2014).

Novel Heterocyclic Hybrids

Benzimidazole-tethered oxazepine heterocyclic hybrids, synthesized in good yields, demonstrated the importance of these compounds in molecular structure and reactivity studies. The charge distributions and regions of electrophilic and nucleophilic reactivity of these compounds were explored (Almansour et al., 2016).

Photophysical Properties

The synthesis and photophysical properties of a novel fused oxazapolycyclic skeleton were examined, showcasing the potential applications of such structures in materials science, particularly due to their strong blue emission characteristics (Petrovskii et al., 2017).

Antineoplastic Agents

The preparation of thieno[2,3-b]azepin-4-ones as potential antineoplastic agents highlighted the therapeutic potential of heterocyclic compounds in drug development and the search for new treatments for cancer (Koebel et al., 1975).

Cell Growth and Drug Sensitivity Assays

The use of heterocyclic compounds in developing assays for cell growth and drug sensitivity in culture demonstrates their utility in research methodologies, contributing to advancements in pharmacological studies (Scudiero et al., 1988).